molecular formula C17H18O5 B309665 3-Methylphenyl 2,4,5-trimethoxybenzoate

3-Methylphenyl 2,4,5-trimethoxybenzoate

Cat. No. B309665
M. Wt: 302.32 g/mol
InChI Key: AFUBXQQCBYWGDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methylphenyl 2,4,5-trimethoxybenzoate, also known as MPTB, is a chemical compound that has been studied extensively for its potential applications in scientific research. MPTB is a derivative of benzoic acid and is known for its ability to interact with various biological systems.

Mechanism of Action

3-Methylphenyl 2,4,5-trimethoxybenzoate is known to interact with various biological systems, including the NMDA receptor. This compound acts as a positive allosteric modulator of the NMDA receptor, which enhances the activity of the receptor. This results in increased synaptic plasticity and improved learning and memory processes. This compound also has the ability to cross the blood-brain barrier, which makes it a potential drug delivery system for drugs that target the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can enhance the activity of the NMDA receptor, which results in increased synaptic plasticity. In vivo studies have shown that this compound can improve learning and memory processes in animal models. This compound has also been shown to have antioxidant properties, which may be beneficial in the treatment of diseases associated with oxidative stress.

Advantages and Limitations for Lab Experiments

3-Methylphenyl 2,4,5-trimethoxybenzoate has several advantages for lab experiments. It is easy to synthesize and purify, and its purity can be confirmed using analytical techniques such as NMR spectroscopy and mass spectrometry. This compound also has the ability to cross the blood-brain barrier, which makes it a potential drug delivery system for drugs that target the central nervous system. However, this compound also has some limitations. It is relatively unstable and can degrade over time, which can affect its activity. This compound also has low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of 3-Methylphenyl 2,4,5-trimethoxybenzoate. One area of research is the development of new drugs that target the NMDA receptor using this compound as a drug delivery system. Another area of research is the study of the antioxidant properties of this compound and its potential use in the treatment of diseases associated with oxidative stress. Additionally, the study of the stability of this compound and the development of new synthetic methods for its production are also areas of potential future research.
In conclusion, this compound is a chemical compound that has been studied extensively for its potential applications in scientific research. Its ability to interact with various biological systems, including the NMDA receptor, makes it a promising compound for the development of new drugs and drug delivery systems. While there are some limitations to its use, the study of this compound has opened up new avenues for research in neuroscience, pharmacology, and medicinal chemistry.

Synthesis Methods

The synthesis of 3-Methylphenyl 2,4,5-trimethoxybenzoate involves the reaction of 3-methylphenol with 2,4,5-trimethoxybenzoyl chloride in the presence of a base. This reaction results in the formation of this compound, which can be purified using standard techniques such as column chromatography. The purity of the final product can be confirmed using analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

3-Methylphenyl 2,4,5-trimethoxybenzoate has been studied for its potential applications in various scientific research areas such as neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to modulate the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory processes. In pharmacology, this compound has been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. In medicinal chemistry, this compound has been studied for its potential use in the development of new drugs for the treatment of various diseases.

properties

Molecular Formula

C17H18O5

Molecular Weight

302.32 g/mol

IUPAC Name

(3-methylphenyl) 2,4,5-trimethoxybenzoate

InChI

InChI=1S/C17H18O5/c1-11-6-5-7-12(8-11)22-17(18)13-9-15(20-3)16(21-4)10-14(13)19-2/h5-10H,1-4H3

InChI Key

AFUBXQQCBYWGDO-UHFFFAOYSA-N

SMILES

CC1=CC(=CC=C1)OC(=O)C2=CC(=C(C=C2OC)OC)OC

Canonical SMILES

CC1=CC(=CC=C1)OC(=O)C2=CC(=C(C=C2OC)OC)OC

Origin of Product

United States

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